Cas no 2172457-17-7 (2-1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172457-17-7
• MF: C₁₂H₂₄N₄O₂
• MW: 256.344562530518
• CID: 5568959
• PubChem ID: 165596842
• Update Time: 2025-07-11

2-1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1598286
• 2-[1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172457-17-7
• 2-1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C12H24N4O2/c1-10(5-8-17-2)16-12(6-9-18-3)11(4-7-13)14-15-16/h10H,4-9,13H2,1-3H3
• InChI Key： QQFQQTVSJVAIOG-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1C(CCOC)=C(CCN)N=N1

Computed Properties

• Exact Mass: 256.18992602g/mol
• Monoisotopic Mass: 256.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172457-17-7)

2-1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2172457-17-7, belongs to a class of molecules known for their potential applications in drug discovery and development. The intricate architecture of this molecule, featuring a triazole ring system linked to various alkyl and alkoxy substituents, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The triazole ring in this compound is a key pharmacophore that has been extensively studied for its biological activity. Triazoles are known for their stability and ability to participate in hydrogen bonding, which can be crucial for the binding of a drug molecule to its target receptor. The presence of multiple substituents, such as the 4-methoxybutan-2-yl and 2-methoxyethyl groups, further enhances the compound's complexity and may contribute to its interactions with biological systems. These substituents can influence the compound's solubility, metabolic stability, and overall pharmacokinetic properties.

In recent years, there has been a growing interest in the development of heterocyclic compounds for medicinal applications. Heterocycles are known to exhibit a wide range of biological activities due to their ability to mimic natural biomolecules and interact with biological targets in unique ways. The 1H-1,2,3-triazol-4-ylethan-1-amine moiety in this compound is particularly noteworthy, as it combines the triazole ring with an amine group, which is a common feature in many bioactive molecules. This combination suggests potential applications in the development of drugs targeting neurological disorders, infectious diseases, and other conditions where amine-containing compounds have shown efficacy.

The 4-methoxybutan-2-yl substituent is an interesting feature that may contribute to the compound's bioavailability and metabolic profile. Alkyl groups of this nature are often used in drug design to enhance lipophilicity and improve membrane permeability. The 2-methoxyethyl group further adds to the compound's complexity and may play a role in modulating its pharmacological activity. The methoxy groups within these substituents can also influence the compound's interactions with enzymes and transporters, potentially affecting its absorption, distribution, metabolism, and excretion (ADME) properties.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-based drug design. Computational methods such as molecular docking and quantum mechanics simulations are being used to predict how compounds like 2-1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine interact with biological targets at the molecular level. These studies aim to identify lead compounds that can be optimized further through medicinal chemistry approaches. The unique structural features of this compound make it a promising candidate for such investigations.

One area where this compound shows particular promise is in the development of antimicrobial agents. The triazole ring has been shown to have activity against certain types of bacteria and fungi by inhibiting essential metabolic pathways. The presence of multiple functional groups in this molecule may enhance its ability to disrupt microbial cell walls or interfere with vital enzymatic processes. Additionally, the compound's solubility characteristics could make it suitable for formulation into novel antimicrobial therapies that address issues such as drug resistance.

The pharmaceutical industry is also exploring the use of bioconjugates, which are molecules derived from two or more distinct chemical entities linked together through covalent bonds. These conjugates can combine the properties of their components into a single entity with enhanced functionality. The structure of 2-1-(4-methoxybutan-2-yl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine suggests that it could be modified into a bioconjugate by attaching other functional groups or biomolecules. This approach could lead to innovative drug delivery systems or targeted therapies.

Another emerging application for this type of compound is in neurological research. The amine group present in the molecule is known to interact with neurotransmitter receptors and transporters. This property makes it a potential candidate for developing drugs that modulate neurotransmitter levels or receptor activity. Research into neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression often involves screening libraries of compounds for their ability to interact with relevant biological targets.

The synthesis of complex organic molecules like 2-Hydroxypropyltrimethylammonium chloride CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009 CAS 9009CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No.,CAS No, requires careful planning and expertise in organic synthesis techniques. Modern synthetic methodologies often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography is essential for characterizing these complex molecules accurately. These techniques provide detailed information about the structure and purity of the synthesized compounds, which is critical for their further development as potential drugs.

In conclusion,cas no2172457177 represents an intriguing molecule with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable candidate for further research in medicinal chemistry and drug discovery.cas no2172457177,



















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